Cas no 62772-97-8 (2-Hepten-4-one, 1,1,1-trifluoro-2-hydroxy-6-methyl-)

• Product Name: 2-Hepten-4-one, 1,1,1-trifluoro-2-hydroxy-6-methyl-
• CAS No: 62772-97-8
• MF: C₈H₁₁F₃O₂
• MW: 196.166953325272
• CID: 431758
• PubChem ID: 51403254
• Update Time: 2025-04-19

2-Hepten-4-one, 1,1,1-trifluoro-2-hydroxy-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Hepten-4-one, 1,1,1-trifluoro-2-hydroxy-6-methyl-
• 1,1,1-trifluoro-2-hydroxy-6-methylhept-2-en-4-one
• 62772-97-8
• DTXSID80680147

• Inchi： 1S/C8H11F3O2/c1-5(2)3-6(12)4-7(13)8(9,10)11/h4-5,13H,3H2,1-2H3
• InChI Key： JBWWJROTMONGQY-UHFFFAOYSA-N
• SMILES： FC(C(=CC(CC(C)C)=O)O)(F)F

Computed Properties

• Exact Mass: 196.07113
• Monoisotopic Mass: 196.07111408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3